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Compound of Interest

Compound Name: NATAMYCIN

Cat. No.: B7886845

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of Natamycin, a naturally occurring antifungal agent.

Adherence to these procedures is critical for minimizing exposure risk and maintaining a secure
workspace.

Personal Protective Equipment (PPE): Your First Line of
Defense

A comprehensive barrier against potential exposure is mandatory when handling Natamycin.
The following table summarizes the required personal protective equipment.
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PPE Category Specification Rationale

Tightly fitting safety goggles

with side-shields conforming to  Protects against splashes and
EN 166 (EU) or NIOSH (US) airborne particles.
standards.[1][2]

Eye/Face Protection

Chemical-resistant gloves

(Nitrile, vinyl, or other ) )
) ) ) ) Prevents direct skin contact
Skin Protection impermeable materials).[1][3] ] ]
) with Natamycin.
Alab coat or protective

clothing is also required.[1][4]

In well-ventilated areas, a dust

mask may be sufficient for

handling small quantities.[1] If o ) )

) ) o Avoids inhalation of Natamycin
Respiratory Protection exposure limits are exceeded
L ) dust or aerosols.[1]
or irritation is experienced, a
full-face respirator should be

used.[1][2]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Natamycin minimizes the risk of contamination and

exposure.

[EEN

. Receiving and Storage:
Inspect: Upon receipt, visually inspect the container for any damage or leaks.[1]

Label: Ensure the container is clearly labeled with the substance name and any hazard
warnings.[1]

Store: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5]
Recommended storage temperatures are between 2°C and 8°C.[1][6] Protect from light and
moisture.[1][7]

. Handling and Use:
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» Ventilation: Always handle Natamycin in a well-ventilated area, such as a chemical fume
hood, to minimize inhalation exposure.[1][2]

e Avoid Dust: Take precautions to avoid the formation of dust and aerosols during handling.[1]

[2][5]

e Personal Hygiene: Do not eat, drink, or smoke in areas where Natamycin is handled or
stored.[1] Wash hands thoroughly after handling the substance.[1]

Clothing: Wear appropriate protective clothing to prevent skin exposure.[1][4]

Emergency Procedures: In Case of a Spill

In the event of a spill, a swift and informed response is crucial.

Evacuate: Evacuate non-essential personnel from the spill area.[1][2]
o Ventilate: Ensure adequate ventilation of the area.[1]

» Contain: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical enter
drains.[1]

o Clean-up:

o Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and
safety goggles.[1]

o For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a
suitable, closed container for disposal.[1][8]

o For liquid spills, absorb the material with an inert absorbent and place it in a sealed
container for disposal.[1]

o Clean the spill area thoroughly with plenty of water.[1]

Disposal Plan: Responsible Waste Management
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All waste contaminated with Natamycin should be treated as chemical waste and disposed of

in compliance with all local, state, and national regulations.[1][8]

Waste Stream

Recommended Disposal Procedure

Unused/Expired Solid Natamycin

1. Keep in its original, clearly labeled container.
2. Do not mix with other chemical waste.[8] 3.
Offer the remaining product to a licensed waste

disposal facility.[8]

Contaminated Solid Waste (e.g., gloves, wipes)

1. Collect in a designated, lined, puncture-proof
container with a lid.[8] 2. Label the container
clearly as "Hazardous Waste" and include the
name "Natamycin."[1] 3. Arrange for pickup and
disposal through a certified waste disposal

contractor.[3]

Aqueous Solutions Containing Natamycin

1. Collect in a designated, sealed, and leak-
proof carboy.[8] 2. Label the container with its
contents (e.g., "Aqueous Waste with

Natamycin").[8] 3. Do not pour down the drain.

[8]

Empty Natamycin Containers

1. Do not reuse empty containers.[1] 2. For
containers < 5 gallons, triple rinse with a
suitable solvent, collecting the rinsate as
agueous waste.[8] 3. After rinsing, the container
may be offered for recycling, if available, or

disposed of in regular trash.[8]

Natamycin Handling Workflow

The following diagram illustrates the key steps for safely handling Natamycin from receipt to

disposal, emphasizing the integration of safety measures at each stage.
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Natamycin Handling Workflow
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Caption: Workflow for safe handling of Natamycin.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b7886845?utm_src=pdf-body-img
https://www.benchchem.com/product/b7886845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7886845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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